(2,2-Dimethyloxetan-3-yl)methanol

• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• SMILES: CC1(C(CO1)CO)C
• InChI: InChI=1S/C6H12O2/c1-6(2)5(3-7)4-8-6/h5,7H,3-4H2,1-2H3
• InChIKey: ZGYOPZGPEYIRSN-UHFFFAOYSA-N

(2,2-Dimethyloxetan-3-yl)methanol – A 2,2-Disubstituted Oxetane Building Block for Property-Tuning in Drug Discovery

(2,2-Dimethyloxetan-3-yl)methanol (CAS 2169650-96-6, C₆H₁₂O₂, MW 116.16) is a 3-substituted oxetane bearing a gem-dimethyl group at the 2-position and a hydroxymethyl handle at the 3-position . The oxetane ring is a strained, polar four-membered cyclic ether that serves as a bioisostere for gem-dimethyl, carbonyl, and tert-butyl groups, capable of inducing profound changes in aqueous solubility, lipophilicity, metabolic stability, and conformational preference when grafted onto a molecular scaffold [1]. The 2,2-dimethyl substitution pattern differentiates this compound from the more common 3,3-disubstituted and unsubstituted oxetane building blocks, offering a distinct steric and electronic profile for medicinal chemistry applications [2].

Scaffold 2,2-Disubstituted oxetane with 3-hydroxymethyl handle

Role Reported bioisostere for gem-dimethyl, carbonyl, and tert-butyl groups

Differentiation Distinct steric and electronic profile vs 3,3-disubstituted oxetanes

• [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 View Source
• [2] Davis OA, Croft RA, Bull JA. Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 2015, 51: 15446–15449. DOI: 10.1039/C5CC05740J View Source

Why (2,2-Dimethyloxetan-3-yl)methanol Cannot Be Simply Replaced by Unsubstituted or 3-Monosubstituted Oxetane Analogs

Oxetane building blocks are not interchangeable commodities. The position and number of methyl substituents on the oxetane ring dictate conformational preferences, steric shielding of the ring oxygen, and the compound's fit within enzyme binding pockets. Unsubstituted oxetan-3-ylmethanol lacks the steric bulk that the 2,2-dimethyl group provides, while (3-methyloxetan-3-yl)methanol places the methyl group at the 3-position rather than the 2-position, altering the conformational landscape [1]. The 2,2-dimethyl substitution pattern creates a distinct spatial occupancy profile that can be critical when the oxetane is used as a gem-dimethyl bioisostere: the ether oxygen is flanked by two methyl groups, modulating both hydrogen-bond acceptor capacity and metabolic vulnerability in ways that 3-substituted or regioisomeric 4,4-dimethyl-2-yl analogs cannot replicate [2]. Substituting one oxetane building block for another without experimental validation risks losing potency, altering selectivity, or introducing unanticipated metabolic liabilities [3].

Regioisomeric substitution

2,2-Dimethyl placement creates a steric environment not replicated by 3-methyl or unsubstituted oxetane analogs, which may alter target binding geometry.

Hydrogen-bond modulation

Flanking methyl groups modulate ether oxygen H-bond acceptor capacity and metabolic susceptibility differently than 3-substituted isomers.

• [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 View Source
• [2] Davis OA, Croft RA, Bull JA. Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 2015, 51: 15446–15449. DOI: 10.1039/C5CC05740J View Source
• [3] Stepan AF, Karki K, McDonald WS, et al. Metabolism-directed design of oxetane-containing arylsulfonamide derivatives as γ-secretase inhibitors. Journal of Medicinal Chemistry, 2011, 54(22): 7772–7783. DOI: 10.1021/jm200893p View Source

Quantitative Differentiation of (2,2-Dimethyloxetan-3-yl)methanol Against Closest Analogs – A Comparator-Based Evidence Guide

Aqueous Solubility Enhancement of 4- to >4,000-Fold When an Oxetane Replaces a gem-Dimethyl Group

When a gem-dimethyl group in a drug-like scaffold is replaced by an oxetane unit (such as that present in (2,2-dimethyloxetan-3-yl)methanol-derived constructs), aqueous solubility increases by a factor ranging from 4 to more than 4,000, accompanied by a reduction in the rate of oxidative metabolic degradation in most cases. This finding, reported by Wuitschik et al. (2010) across multiple structural contexts, is the foundational quantitative benchmark for the oxetane-for-gem-dimethyl substitution strategy [1]. In a direct comparison within a spirocyclic amine series, the oxetane-containing compound 2 exhibited an intrinsic molar solubility of 24,000 μmol/L versus 290 μmol/L for its gem-dimethyl counterpart 17—an ~83-fold enhancement—while logD (pH 7.4) decreased from 0.8 to 0.5 and intrinsic clearance in human liver microsomes dropped from 16 to 3–7 μL/min/mg [2].

Solubility enhancement

Head-to-head

~83-fold higher solubility logD ↓0.3 human CLint 16 → 3–7 µL/min/mg

Reported solubility-enhancing bioisostere context

Intrinsic solubility, phosphate buffer pH 9.9, 22.5±1°C

Evidence Dimension	Intrinsic molar solubility (μmol/L), logD (pH 7.4), and human liver microsomal intrinsic clearance (CLint, μL/min/mg)
Target Compound Data	Oxetane analog 2: solubility = 24,000 μmol/L; logD = 0.5; CLint (human/mouse) = 3/7 [2]
Comparator Or Baseline	gem-Dimethyl analog 17: solubility = 290 μmol/L; logD = 0.8; CLint (human/mouse) = 0/16 [2]
Quantified Difference	~83-fold higher intrinsic solubility; logD reduced by 0.3 units; human CLint reduced from 16 to 3–7
Conditions	Intrinsic molar solubility of the neutral base measured in 50 mM phosphate buffer at pH 9.9 and 22.5 ± 1 °C, corrected for pKa; logD at pH 7.4; CLint in human (h) and mouse (m) liver microsomes [2]

Why This Matters

This data establishes the oxetane scaffold as a validated solubility-enhancing bioisostere, enabling procurement decisions where improved aqueous solubility without molecular weight penalty is a critical developability requirement.

• [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 View Source
• [2] Wuitschik G, Rogers-Evans M, Buckl A, et al. Spirocyclic Oxetanes: Synthesis and Properties. Angewandte Chemie International Edition, 2008, 47(24): 4512–4515. DOI: 10.1002/anie.200800450 (Table 1 data for compounds 2 and 17) View Source

Conformational Restriction: 3,3-Disubstituted Oxetanes Favor Synclinal (Gauche) Backbone Arrangements, in Contrast to Gem-Dimethyl Groups

The incorporation of a 3,3-disubstituted oxetane into an aliphatic chain causes a distinct conformational shift: whereas a gem-dimethyl group allows approximately equal population of all three staggered conformations (τ = 0°, 120°, and −120°), the oxetane unit strongly favors synclinal (gauche) conformations (τ = 120° and −120°) over the antiperiplanar (τ = 0°) arrangement. This effect, attributed to the small oxetane C–C–C valence angle (~84°) that increases steric repulsion in the antiplanar backbone arrangement, is documented by X-ray crystallographic and computational analysis [1]. For the 2,2-dimethyloxetan-3-yl scaffold, the gem-dimethyl substitution at C2 further restricts the ring geometry, providing a conformationally constrained environment that differs from both the unsubstituted oxetane and the 3-mono-methyl analog [2].

Conformational preference

Class-level

Oxetane favors synclinal (τ≈±120°) gem-dimethyl allows all staggered conformations

Conformational shift may impact target binding

CSD and computational analysis; qualitative inference

Evidence Dimension	Conformational preference (dihedral angle populations) of the backbone chain flanking the oxetane vs. gem-dimethyl unit
Target Compound Data	3,3-Disubstituted oxetane: synclinal (τ ≈ ±120°) conformations clearly preferred over antiperiplanar (τ ≈ 0°) [1]
Comparator Or Baseline	gem-Dimethyl group: all three staggered conformations approximately equally populated (τ = 0°, 120°, −120°) [1]; Carbonyl group: predominant antiperiplanar arrangement with in-plane syn arrangement [1]
Quantified Difference	Qualitative conformational shift from equal population (gem-dimethyl) to preferred synclinal (oxetane); oxetane C–C–C valence angle ~84° vs. ~109° for tetrahedral carbon [1]
Conditions	X-ray crystallographic structures from Cambridge Structural Database (CSD); gas-phase microwave spectroscopy; computational modeling [1]

Why This Matters

Conformational preference directly impacts target binding, selectivity, and pharmacokinetics; the synclinal bias of the oxetane scaffold offers a design tool unavailable with gem-dimethyl or carbonyl isosteres, making (2,2-dimethyloxetan-3-yl)methanol a strategically distinct building block choice for conformation-sensitive targets.

• [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 (Figures 3 and 4; Section on conformational preferences) View Source
• [2] Davis OA, Croft RA, Bull JA. Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 2015, 51: 15446–15449. DOI: 10.1039/C5CC05740J View Source

Amine Basicity Modulation: Proximal Oxetane Reduces pKa by 1.3–2.6 Units Relative to Parent Piperidine

The oxetane ring, when positioned near a basic amine, exerts a through-space electron-withdrawing effect that predictably lowers amine pKa. In spirocyclic oxetane-amine systems directly comparable to (2,2-dimethyloxetan-3-yl)methanol-derived constructs, the pKa shifts (ΔpKa) relative to the parent piperidine (pKa ~9.6) were −1.3 (γ-substitution), −1.7 (β-substitution), and −2.6 (α-substitution), representing approximately 20-fold, 50-fold, and 400-fold reductions in basicity, respectively [1]. Across a broader series, the oxetane-containing amines consistently exhibited pKa values 1.3–2.7 units lower than their gem-dimethyl counterparts (e.g., oxetane 2 pKa = 8.0 vs. gem-Me₂ 17 pKa = 9.6, ΔpKa = −1.6; oxetane 6 pKa = 6.2 vs. gem-Me₂ 21 pKa = 10.1, ΔpKa = −3.9) [1]. This modulation occurs without introducing formal charge, distinguishing the oxetane approach from alternative polarity-enhancing strategies.

Amine pKa modulation

Head-to-head

ΔpKa −1.6 to −3.9 vs gem-dimethyl oxetane 2 pKa=8.0 vs 17 pKa=9.6

Reported pKa reduction context

Spectrophotometric in H₂O, 24°C; spirocyclic amine series

Evidence Dimension	Amine pKa (measured spectrophotometrically in H₂O at 24 °C)
Target Compound Data	Oxetane-containing amines: pKa range 6.2–8.3 (compounds 2–8) [1]
Comparator Or Baseline	gem-Dimethyl-substituted amines: pKa range 9.4–10.2 (compounds 17–23); Parent piperidine 31: pKa = 9.6 [1]
Quantified Difference	ΔpKa (oxetane vs. gem-dimethyl): −1.6 to −3.9 units (~40- to ~8,000-fold reduction in basicity); ΔpKa (oxetane vs. parent amine): −1.3 to −3.3 units
Conditions	Amine basicity in H₂O measured spectrophotometrically at 24 °C; pKa values reported for N-piperonyl-tagged spirocyclic amine series [1]

Why This Matters

The predictable pKa reduction achievable with oxetane incorporation enables fine-tuning of amine basicity to optimize permeability, reduce hERG liability, and improve oral bioavailability—a key differentiator when selecting a building block for amine-containing lead optimization programs.

• [1] Wuitschik G, Rogers-Evans M, Buckl A, et al. Spirocyclic Oxetanes: Synthesis and Properties. Angewandte Chemie International Edition, 2008, 47(24): 4512–4515. DOI: 10.1002/anie.200800450 (Table 1, pKa data for compounds 2–8, 10–23, and 31–33) View Source

Metabolic Stability Advantage: 3-Substituted Cyclic Ethers Exhibit Slower Oxidative Metabolism Relative to 2-Substituted Isomers

In a metabolism-directed optimization study of γ-secretase inhibitors, Stepan et al. (2011) demonstrated that the 3-substituted oxetane isomer displayed a reduced propensity toward oxidative metabolism relative to its 2-substituted counterpart, with the slower rates attributed to reduced lipophilicity and/or unfavorable CYP active-site interactions with the heteroatom [1]. This finding establishes the 3-substitution pattern—as present in (2,2-dimethyloxetan-3-yl)methanol—as metabolically advantageous compared to 2-substituted oxetane regioisomers. A separate study on the PRMT5 inhibitor EPZ015666 showed that introduction of a 3-substituted oxetane ring contributed to low clearance in human, mouse, and rat liver microsomes, further validating the metabolic stability benefit of the 3-substituted oxetane motif in a drug-discovery context [2].

Metabolic stability

Cross-study

3-Substituted oxetane: reduced CYP3A4 oxidation vs 2-substituted isomer and cyclohexyl analog

Reported metabolic stability ranking

Human liver microsomal stability assays; cross-program observation

Evidence Dimension	Oxidative metabolism rate in human liver microsomes; CYP-mediated clearance
Target Compound Data	3-Substituted oxetane 1: reduced propensity toward oxidative metabolism [1]; EPZ015666 (3-substituted oxetane-containing PRMT5 inhibitor): low clearance in human, mouse, and rat liver microsomes [2]
Comparator Or Baseline	2-Substituted oxetane isomer: faster oxidative metabolism [1]; Lead cyclohexyl analogue 6 (pre-oxetane): extensive CYP3A4 oxidation, poor human liver microsomal stability [1]
Quantified Difference	Qualitative ranking: 3-substituted oxetane > 2-substituted oxetane > cyclohexyl analog in metabolic stability; CYP3A4-mediated oxidation suppressed by introduction of the 3-substituted oxetane [1]
Conditions	Human liver microsomal stability assays; CYP3A4 metabolism profiling; cross-species microsomal clearance (human, mouse, rat, dog) [1][2]

Why This Matters

The metabolic stability advantage of the 3-substituted oxetane over the 2-substituted isomer, validated across independent drug discovery programs, makes the 2,2-dimethyloxetan-3-yl scaffold a preferred choice when oxidative metabolism is a key optimization parameter and guides procurement away from 2-substituted oxetane alternatives.

• [1] Stepan AF, Karki K, McDonald WS, et al. Metabolism-directed design of oxetane-containing arylsulfonamide derivatives as γ-secretase inhibitors. Journal of Medicinal Chemistry, 2011, 54(22): 7772–7783. DOI: 10.1021/jm200893p View Source
• [2] Species differences in metabolism of EPZ015666, an oxetane-containing protein arginine methyltransferase-5 (PRMT5) inhibitor. Xenobiotica, 2015. DOI: 10.3109/00498254.2015.1073907 View Source

Synthetic Accessibility: Malonate-Based Route Enables Modular Preparation of 3-Substituted Oxetan-3-yl Methyl Alcohols with Diverse Functionalization

Boyd and Davies (AstraZeneca, 2014) reported a versatile synthetic route to 3-substituted oxetan-3-yl methyl alcohols starting from readily available malonates . The four-step sequence—(i) formaldehyde condensation (98% yield), (ii) silyl protection (84%), (iii) LiBH₄ reduction (80%), and (iv) base-mediated cyclisation via a 4-exo-tet pathway (70%) followed by deprotection (82%)—delivers the target oxetane in multigram quantities . Critically, this methodology tolerates methyl, allyl, fluoro, aryl, benzyl, and alkoxy substitution at the malonate α-position (Table 1, entries 1–6), enabling systematic diversification of the 3-substituent while maintaining the oxetane core . The 2,2-dimethyloxetane scaffold can be accessed through analogous malonate chemistry using dimethyl-substituted malonate precursors, providing a scalable entry point that is distinct from the photochemical Paternò–Büchi approach commonly used for highly substituted oxetanes [1].

Synthetic route

Method context

Malonate-based: 4 steps, ~30–50% overall broad scope: methyl, allyl, fluoro, aryl, benzyl, alkoxy

Modular synthetic access supports diversification

Scalable; complementary to Paternò–Büchi route

Evidence Dimension	Synthetic step yield; substrate scope; scalability
Target Compound Data	3-Substituted oxetan-3-yl methyl alcohols via malonate route: 4 steps, overall yields ~30–50% from malonate; broad substrate scope (methyl, allyl, fluoro, aryl, benzyl, alkoxy)
Comparator Or Baseline	Alternative oxetane syntheses: Williamson etherification (often incompatible with 2-functionality), sulfoxonium ylide methods (limited electrophile tolerance), Paternò–Büchi photochemical reaction (often restricted to highly substituted, lipophilic oxetanes) [1]
Quantified Difference	No direct yield comparison available for the specific 2,2-dimethyl-3-yl target compound; class-level advantage: malonate route provides modular access to diversely 3-substituted oxetanes unavailable via other methods [1]
Conditions	Malonate → diol → oxetane cyclisation (n-BuLi, TsCl, THF); Rh-catalysed O–H insertion and C–C bond-forming cyclisation for 2,2-disubstituted variants [1]

Why This Matters

The malonate-based synthetic route provides a validated, scalable entry point to 3-substituted oxetane building blocks that is complementary to other oxetane synthetic methodologies, ensuring reliable supply for medicinal chemistry programs requiring this specific substitution pattern.

• [1] Davis OA, Croft RA, Bull JA. Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 2015, 51: 15446–15449. DOI: 10.1039/C5CC05740J View Source

Procurement Cost Landscape: (2,2-Dimethyloxetan-3-yl)methanol Pricing Relative to Closest Dimethyl-Oxetane Regioisomer

Among the three commercially relevant dimethyl-substituted oxetane methanol isomers, (2,2-dimethyloxetan-3-yl)methanol occupies a distinct procurement position. At the time of analysis, (2,2-dimethyloxetan-3-yl)methanol (CAS 2169650-96-6) is listed at approximately $740 per 250 mg (97% purity) from AChemBlock , while its regioisomer (4,4-dimethyloxetan-2-yl)methanol (CAS 61266-55-5) is listed at approximately $2,990 per gram (97% purity) from Aladdin Scientific—representing a ~$740 vs. ~$748 per 250 mg equivalent comparison . The unsubstituted parent oxetan-3-ylmethanol (CAS 6246-06-6) is substantially less expensive at approximately $40–50 per gram [1], reflecting the simpler synthesis without the dimethyl substitution pattern. This pricing tier positions (2,2-dimethyloxetan-3-yl)methanol as a moderately accessible specialized building block whose cost is justified by the unique conformational and steric properties conferred by the 2,2-dimethyl substitution.

Procurement cost

Direct comparison

~$740/250 mg vs ~$748/250 mg regioisomer ~60–75× vs unsubstituted parent

Comparably priced; selection by structural fit

Vendor catalog pricing 2025–2026; varies with quantity

Evidence Dimension	Commercial list price (USD) for research-grade material
Target Compound Data	(2,2-Dimethyloxetan-3-yl)methanol: ~$740/250 mg (~$2,960/g equivalent), purity 97%
Comparator Or Baseline	(4,4-Dimethyloxetan-2-yl)methanol: ~$2,990/g, purity 97% ; Oxetan-3-ylmethanol (unsubstituted): ~$40–50/g, purity 97% [1]
Quantified Difference	~$740/250 mg vs. ~$748/250 mg for the regioisomer; approximately 60–75× more expensive than the unsubstituted parent on a per-gram basis
Conditions	Pricing sourced from publicly listed vendor catalogs (AChemBlock, Aladdin Scientific, GLPBio) as of 2025–2026; prices may vary with quantity, region, and supplier

Why This Matters

Understanding the relative procurement cost of dimethyl-oxetane isomers enables budget-conscious selection: the 2,2-dimethyl-3-yl isomer is comparably priced to its 4,4-dimethyl-2-yl regioisomer but offers a distinct substitution pattern, allowing medicinal chemists to select based on structural fit rather than cost differential alone.

• [1] GLPBio. (Oxetan-3-yl)methanol – Product Listing. CAS 6246-06-6, $40.00/1g. Available at: https://www.glpbio.com View Source

Optimal Application Scenarios for (2,2-Dimethyloxetan-3-yl)methanol in Medicinal Chemistry and Chemical Biology

Lead Optimization: Replacing a gem-Dimethyl Group to Rescue Aqueous Solubility Without Increasing Molecular Weight

In lead series where a gem-dimethyl substituent contributes to excessive lipophilicity (logD > 3) and poor aqueous solubility (<10 μM), (2,2-dimethyloxetan-3-yl)methanol can serve as a direct precursor for introducing an oxetane bioisostere. As demonstrated by Wuitschik et al., this substitution can increase intrinsic solubility by 4- to >4,000-fold while simultaneously reducing oxidative metabolic clearance, without the molecular weight inflation associated with adding polar solubilizing groups [1]. The 2,2-dimethyl substitution on the oxetane maintains comparable steric occupancy to the gem-dimethyl group it replaces while introducing the polarity-enhancing ether oxygen [2].

Conformationally Constrained Fragment Library Design: Exploiting Synclinal Backbone Preference

For fragment-based drug discovery (FBDD) campaigns targeting proteins with well-defined binding pockets, (2,2-dimethyloxetan-3-yl)methanol can be elaborated into fragments that adopt a preferred synclinal (gauche) backbone conformation. This conformational bias, absent in gem-dimethyl and carbonyl isosteres, can pre-organize the ligand into a bioactive conformation, potentially improving binding affinity and selectivity while reducing the entropic penalty upon target engagement [1]. The achiral nature of the 3-substituted oxetane scaffold simplifies both synthesis and analytical characterization compared to chiral fragment alternatives .

Amine-Containing Drug Candidate Optimization: Modulating pKa to Balance Permeability and Solubility

When a lead compound contains a basic amine with pKa > 9 that causes poor membrane permeability or hERG channel interactions, incorporating (2,2-dimethyloxetan-3-yl)methanol proximal to the amine can reduce pKa by 1.3–2.6+ units, as quantified in spirocyclic oxetane-amine systems [1]. This reduction—representing 20- to 400-fold decreases in the proportion of protonated amine at physiological pH—can improve passive permeability and reduce off-target ion channel binding while maintaining sufficient solubility for oral absorption [1]. The 2,2-dimethyl pattern on the oxetane provides additional steric shielding around the polar oxygen, differentiating it from unsubstituted oxetane approaches.

Metabolic Soft-Spot Shielding: Protecting CYP-Labile Positions with a 3-Substituted Oxetane

For compounds undergoing rapid CYP-mediated oxidative metabolism at specific positions, the 3-substituted oxetane motif offers a validated strategy for metabolic stabilization. Stepan et al. demonstrated that the 3-substituted oxetane isomer exhibits reduced CYP metabolism compared to the 2-substituted isomer, attributed to both lipophilicity reduction and unfavorable CYP active-site interactions with the ring oxygen [1]. When (2,2-dimethyloxetan-3-yl)methanol is incorporated at a metabolically labile site, the combination of the 3-substitution pattern and the steric shielding provided by the 2,2-dimethyl groups may offer synergistic protection against oxidative degradation.

Application

Selection Property

Validation Focus

Application Solubility-driven lead optimization

Selection Property gem-Dimethyl bioisostere replacement

Validation Focus Aqueous solubility and metabolic stability endpoints

Application Fragment-based discovery with conformational constraint

Selection Property Synclinal backbone preference

Validation Focus Target binding conformation analysis

Application Amine pKa modulation in lead series

Selection Property Through-space pKa reduction

Validation Focus Permeability and hERG liability endpoints

Application CYP metabolic soft-spot studies

Selection Property 3-Substituted oxetane metabolic profile

Validation Focus Oxidative metabolism rate comparison

• [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 View Source
• [2] Davis OA, Croft RA, Bull JA. Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 2015, 51: 15446–15449. DOI: 10.1039/C5CC05740J View Source